Cas no 1158450-28-2 (8-Methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide)

• Product Name: 8-Methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide
• CAS No: 1158450-28-2
• MF: C₁₃H₂₀BrNO
• MW: 286.208003044128
• MDL: MFCD09763960
• CID: 5166983
• Update Time: 2025-11-07

8-Methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide
• 8-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinolinehydrobromide
• 8-Methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide

• MDL： MFCD09763960
• Inchi： 1S/C13H19NO.BrH/c1-9-8-13(2,3)14-12-10(9)6-5-7-11(12)15-4;/h5-7,9,14H,8H2,1-4H3;1H
• InChI Key： FQDNUOOJRYRYLZ-UHFFFAOYSA-N
• SMILES： Br.O(C)C1=CC=CC2=C1NC(C)(C)CC2C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Topological Polar Surface Area: 21.3

Additional information on 8-Methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide

Comprehensive Overview of 8-Methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide (CAS No. 1158450-28-2)

8-Methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide (CAS No. 1158450-28-2) is a chemically modified tetrahydroquinoline derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its methoxy and trimethyl substitutions, exhibits unique physicochemical properties that make it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive alkaloids and its ability to interact with various biological targets.

The compound's hydrobromide salt form enhances its solubility and stability, which is critical for formulation studies. With the growing demand for novel therapeutic agents, 8-Methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide is often explored in the context of central nervous system (CNS) drug development, given its structural resemblance to known neuromodulators. Recent studies have also investigated its role in oxidative stress mitigation and neuroprotection, aligning with current trends in neurodegenerative disease research.

From a synthetic chemistry perspective, the preparation of CAS No. 1158450-28-2 involves multi-step organic reactions, including reductive amination and selective methylation. Its purity and yield are highly dependent on optimized reaction conditions, making it a subject of interest in process chemistry and green chemistry initiatives. The compound's chromatographic behavior and spectroscopic fingerprints (e.g., NMR, HPLC-MS) are well-documented, aiding in quality control and analytical validation.

In the context of drug repurposing and precision medicine, 8-Methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide has been screened against various enzyme targets and receptor subtypes. Its structure-activity relationship (SAR) profiles are frequently compared to other tetrahydroquinoline derivatives, a class of compounds known for their diverse pharmacological effects. This has led to exploratory studies in anti-inflammatory and antioxidant applications, addressing contemporary health concerns such as chronic inflammation and aging.

The commercial availability of CAS No. 1158450-28-2 through specialized chemical suppliers has facilitated its use in academic and industrial labs. However, researchers emphasize the need for stringent quality assurance protocols, given its potential as a reference standard in analytical workflows. Discussions in scientific forums often highlight its stability under varying pH conditions and compatibility with excipients, which are critical for formulation scientists.

Emerging trends in computational chemistry have further propelled interest in this compound. Molecular docking and quantitative structure-activity relationship (QSAR) models predict its interactions with biological membranes and protein binding sites, offering insights into its pharmacokinetic properties. Such studies align with the broader shift toward in silico drug design, reducing reliance on empirical screening methods.

In summary, 8-Methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline hydrobromide (CAS No. 1158450-28-2) represents a versatile scaffold in medicinal chemistry. Its applications span target identification, lead optimization, and mechanistic studies, reflecting its relevance in both foundational and translational research. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in small-molecule therapeutics.